Cas no 1805435-30-6 (2-(Difluoromethyl)-6-methoxy-3-nitropyridine-4-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-6-methoxy-3-nitropyridine-4-carboxaldehyde
• CAS No: 1805435-30-6
• MF: C₈H₆F₂N₂O₄
• MW: 232.141048908234
• CID: 4803848
• Update Time: 2023-08-17

2-(Difluoromethyl)-6-methoxy-3-nitropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-methoxy-3-nitropyridine-4-carboxaldehyde

• Inchi： 1S/C8H6F2N2O4/c1-16-5-2-4(3-13)7(12(14)15)6(11-5)8(9)10/h2-3,8H,1H3
• InChI Key： ZMVJLHJXJXBUPU-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=O)C=C(N=1)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 1.1
• Topological Polar Surface Area: 85